molecular formula C8H10N2O3 B6574493 3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid CAS No. 1018298-07-1

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid

Cat. No. B6574493
CAS RN: 1018298-07-1
M. Wt: 182.18 g/mol
InChI Key: DFULZYUZBBYHDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H8N2O3/c10-6-3-1-5(8-9-6)2-4-7(11)12/h1-3,8H,4H2,(H,9,10)(H,11,12) . This indicates that the compound has a pyridazin ring with a methyl group and a carboxylic acid group attached.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 168.15 . It is a solid at room temperature . .

Scientific Research Applications

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid is widely used in scientific research as a tool to study the role of PLP in biochemical processes. It has been used in studies of the enzymatic activity of PLP-dependent enzymes, such as transaminases and decarboxylases. It has also been used to study the binding of PLP to its target proteins and the effects of PLP on the structure and function of proteins.

Mechanism of Action

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid acts as a competitive inhibitor of PLP-dependent enzymes. It binds to the active site of the enzyme and prevents the binding of PLP, thus inhibiting the enzyme's activity.
Biochemical and Physiological Effects
This compound has been used in studies to investigate the effects of PLP on the structure and function of proteins. It has been found to be an effective inhibitor of the enzyme transaminase, which is involved in the metabolism of amino acids. In addition, this compound has been used to study the effects of PLP on the structure and function of DNA.

Advantages and Limitations for Lab Experiments

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid has several advantages as a tool for scientific research. It is a relatively inexpensive compound and can be synthesized easily in the laboratory. In addition, it is a potent inhibitor of PLP-dependent enzymes and can be used to study the effects of PLP on protein structure and function. However, this compound is not as effective as PLP in binding to its target proteins, which limits its use in some experiments.

Future Directions

There are several potential future directions for research using 3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid. These include further investigation of its mechanism of action and its effects on protein structure and function. In addition, this compound could be used to study the effects of PLP on other biochemical processes, such as the metabolism of carbohydrates and lipids. Finally, this compound could be used to develop new inhibitors of PLP-dependent enzymes, which could be used to treat diseases caused by defective enzymes.

Synthesis Methods

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanoic acid is synthesized from pyridoxal 5'-phosphate (PLP) by a two-step reaction. In the first step, PLP is treated with a phosphoramidite reagent, which results in the formation of an intermediate product. This intermediate product is then treated with a base, such as sodium hydroxide, to yield this compound.

properties

IUPAC Name

3-(1-methyl-6-oxopyridazin-3-yl)propanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O3/c1-10-7(11)4-2-6(9-10)3-5-8(12)13/h2,4H,3,5H2,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DFULZYUZBBYHDN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=CC(=N1)CCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.